4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(3-chlorophenyl)-N-(4-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H17ClFN3S/c18-13-2-1-3-16(12-13)21-8-10-22(11-9-21)17(23)20-15-6-4-14(19)5-7-15/h1-7,12H,8-11H2,(H,20,23)
• InChI Key: VYQLFBSIEBFLTL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=S)NC3=CC=C(C=C3)F
• Molecular Formula: C17H17ClFN3S
• Molecular Weight: 349.9 g/mol

Description

4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide, also known as TFMPP, is a synthetic drug that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has since been used in scientific research for its psychoactive properties. TFMPP has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying the brain and behavior.

Mechanism of Action

4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide acts as a partial agonist at serotonin receptors, meaning that it activates the receptor to a lesser degree than a full agonist. It has been found to have the greatest affinity for the 5-HT1B and 5-HT2C receptors, but it also has some affinity for other serotonin receptors. 4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide has been shown to increase the release of serotonin in the brain, leading to increased activity at serotonin receptors.
Biochemical and Physiological Effects:
4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide has a range of biochemical and physiological effects, including increased serotonin release, increased heart rate and blood pressure, and decreased body temperature. It has also been found to increase locomotor activity and cause changes in behavior, such as increased anxiety and aggression.

Advantages and Limitations for Lab Experiments

4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a known mechanism of action, making it a valuable tool for studying the effects of serotonin on behavior. However, 4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide also has some limitations. It has a relatively short half-life and can be rapidly metabolized in the body, making it difficult to study its long-term effects. Additionally, 4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide has been found to have some side effects, such as nausea and vomiting, which may limit its use in some experiments.

Future Directions

There are several future directions for research involving 4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide. One area of interest is the role of serotonin in the development of psychiatric disorders, such as depression and anxiety. 4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide could be used to study the effects of serotonin on behavior in animal models of these disorders. Additionally, 4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide could be used to study the effects of serotonin on other physiological processes, such as appetite and sleep. Finally, 4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide could be used to develop new drugs that target serotonin receptors for the treatment of psychiatric disorders.

Synthesis Methods

4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide can be synthesized through a multistep process that involves the reaction of 3-chlorophenylpiperazine with 4-fluorobenzoyl chloride to form the intermediate 4-fluorobenzoyl-3-chlorophenylpiperazine. This intermediate is then reacted with thioamide to form 4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide.

Scientific Research Applications

4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide has been used extensively in scientific research to study the mechanisms of action of psychoactive drugs. It has been found to act as an agonist at serotonin receptors, particularly the 5-HT1B and 5-HT2C receptors. 4-(3-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide has also been used to study the effects of serotonin on behavior, including anxiety, aggression, and locomotor activity.